![molecular formula C6H9ClO3 B3385255 Methyl 5-chloro-4-oxopentanoate CAS No. 62024-36-6](/img/structure/B3385255.png)
Methyl 5-chloro-4-oxopentanoate
Overview
Description
“Methyl 5-chloro-4-oxopentanoate” is an organic compound with the molecular formula C6H9ClO3 . It has a molecular weight of 164.59 . It is commonly used as a reagent and intermediate in organic synthesis .
Synthesis Analysis
“this compound” can be synthesized via different base-catalysed Michael additions from readily available building blocks . A more advanced synthetic route shows great potential due to the swift (30 min), solvent-free reaction, and catalytic amounts of base (<6.5 mol%) .Molecular Structure Analysis
The molecular structure of “this compound” is based on its molecular formula C6H9ClO3 . The InChI code for this compound is 1S/C6H9ClO3/c1-10-6(9)3-2-5(8)4-7/h2-4H2,1H3 .Chemical Reactions Analysis
“this compound” is used in various chemical reactions. For instance, it has been demonstrated for the first time for O - and N -arylation in SNAr reaction with solvent recovery with similar or superior yields compared to other green solvents .Physical And Chemical Properties Analysis
“this compound” has a melting point of 21-22°C . It has a density of 1.2±0.1 g/cm3 and a boiling point of 224.0±0.0 °C at 760 mmHg . It is soluble in organic solvents such as ethanol, acetone, and acetonitrile .Scientific Research Applications
Methyl 5-chloro-4-oxopentanoate has a wide range of applications in scientific research. It is used as a reagent in the synthesis of polymers, pharmaceuticals, and other organic compounds. It is also used in the synthesis of other compounds, such as 2,3-dichloropropionic acid and 2,3-dichloropropionamide. This compound is also used in the synthesis of fluorescent probes for imaging applications.
Mechanism of Action
Methyl 5-chloro-4-oxopentanoate is a versatile compound that can be used in a variety of laboratory experiments due to its reactivity and stability. It is a strong nucleophile and can react with a variety of electrophiles, such as alkyl halides, acyl halides, and carbonyl compounds. It is also a good leaving group and can be used in substitution reactions.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to increased levels of acetylcholine, which can have a variety of effects on the body. This compound has also been found to have potent antifungal activity, and it has been used in the treatment of fungal infections.
Advantages and Limitations for Lab Experiments
Methyl 5-chloro-4-oxopentanoate is a versatile compound that can be used in a variety of laboratory experiments due to its reactivity and stability. It is a strong nucleophile and can react with a variety of electrophiles, making it useful in a variety of synthetic reactions. It is also a good leaving group and can be used in substitution reactions. However, it is important to note that this compound is a potent inhibitor of acetylcholinesterase and should be used with caution in laboratory experiments.
Future Directions
There are a number of potential future directions for the use of Methyl 5-chloro-4-oxopentanoate in scientific research. It could be used in the synthesis of new polymers or pharmaceuticals, or in the synthesis of fluorescent probes for imaging applications. It could also be used in the development of new antifungal drugs or in the treatment of fungal infections. Additionally, it could be used to study the effects of acetylcholinesterase inhibition and its role in neurological diseases.
Safety and Hazards
properties
IUPAC Name |
methyl 5-chloro-4-oxopentanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9ClO3/c1-10-6(9)3-2-5(8)4-7/h2-4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLGRXDHFGMSZNB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCC(=O)CCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62024-36-6 | |
Record name | methyl 5-chloro-4-oxopentanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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